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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals encountering

inconsistent outcomes in regenerative endodontics using calcium hydroxide.

Frequently Asked Questions (FAQs)
Q1: Why are the outcomes of regenerative endodontic procedures (REPs) with calcium
hydroxide inconsistent?

A1: The success of REPs using calcium hydroxide is influenced by a multitude of factors,

leading to variable outcomes.[1][2][3] Key determinants include:

Patient Age: Younger patients (6-18 years) generally exhibit a higher regenerative potential

due to more active stem cell populations.[1]

Tooth Type and Anatomy: The type of tooth and the size of the apical foramen are significant

predictors of success. An apical opening between 0.5 and 1 mm is associated with better

outcomes.[4]

Etiology of Pulp Necrosis: The cause of necrosis, whether from trauma, caries, or

developmental anomalies, can impact the treatment outcome.[4][5]

Disinfection Protocol: The type, concentration, and duration of irrigants and intracanal

medicaments are critical. Inadequate disinfection is a primary reason for failure.[6][7][8]
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Coronal Seal: A tight coronal seal is essential to prevent bacterial reinfection.[6][9]

Long-term Use of Calcium Hydroxide: Prolonged application may alter the mechanical

properties of dentin, increasing the risk of fracture.[2][4]

Q2: What is the reported success rate of REPs with calcium hydroxide?

A2: The overall success rates for regenerative endodontic procedures, in general, range from

50% to 98%, with survival rates between 94% and 100%.[6] When comparing calcium
hydroxide to other medicaments like antibiotic pastes, some studies suggest a higher

percentage of apical closure with calcium hydroxide, while antibiotic pastes may lead to

greater dentin wall thickening.[3] However, regenerative techniques are generally considered to

have a higher success rate for apical closure, root lengthening, and root dentin wall thickening

compared to traditional apexification with calcium hydroxide alone.[3]

Q3: Is calcium hydroxide cytotoxic to dental stem cells?

A3: The cytotoxicity of calcium hydroxide on stem cells is a subject of ongoing research with

some conflicting findings. Some studies indicate that prolonged contact can be cytotoxic.[1]

Conversely, other research suggests that calcium hydroxide has no significant cytotoxic effect

on stem cells from the apical papilla (SCAPs) at various concentrations and may even promote

their survival and proliferation.[7][10][11][12] It is also suggested that calcium hydroxide can

increase the recruitment, migration, proliferation, and mineralization of dental pulp stem cells

(DPSCs).[13][14] The concentration and duration of exposure are critical factors influencing its

effect on stem cell viability.[15]

Q4: How does calcium hydroxide compare to triple antibiotic paste (TAP) in REPs?

A4: Both calcium hydroxide and TAP are used as intracanal medicaments in REPs, each with

advantages and disadvantages.

Antimicrobial Efficacy: Both have strong antibacterial properties.[1] However, dentin can

inhibit the antimicrobial activity of calcium hydroxide.[16]

Stem Cell Viability: High concentrations of TAP can be detrimental to SCAP survival, while

lower concentrations are less harmful.[12] Calcium hydroxide is often considered more

conducive to SCAP survival and proliferation across various concentrations.[12]
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Root Development: Some meta-analyses suggest antibiotic pastes may result in greater

dentin wall thickening, whereas calcium hydroxide may lead to a higher rate of apical

closure.[3]

Discoloration: TAP, particularly formulations containing minocycline, can cause tooth

discoloration.[1][17]
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Problem/Inconsistent

Outcome
Potential Causes Troubleshooting Suggestions

Lack of Continued Root

Development (Length and/or

Thickness)

Inadequate disinfection leading

to persistent infection.[8]

Cytotoxic effects of irrigants or

medicaments on stem cells.[7]

[11] Insufficient blood clot

formation or scaffold.[6] Poor

coronal seal leading to

reinfection.[6][9]

Ensure copious and gentle

irrigation (e.g., 1.5%-2.5%

NaOCl).[17][18] Consider

placing calcium hydroxide only

in the coronal third to minimize

contact with apical stem cells.

[1][18] Ensure proper induction

of bleeding to form a stable

blood clot. Verify the integrity

of the coronal restoration to

prevent microleakage.[6]

Persistent Periapical

Radiolucency or Clinical

Symptoms

Persistent intracanal infection.

[5][8] Root resorption.[5]

Inadequate initial diagnosis or

case selection.[1]

Re-evaluate the disinfection

protocol; consider a longer

duration of medication or a

different intracanal

medicament.[11] For traumatic

injuries with resorption, a

longer duration of calcium

hydroxide medication may be

beneficial.[5] If initial REP fails,

consider retreatment,

apexification with MTA, or

surgical intervention.[5][11]

Tooth Discoloration

Use of Triple Antibiotic Paste

(TAP) containing minocycline.

[1]

Use a double antibiotic paste

(excluding minocycline) or

calcium hydroxide as the

intracanal medicament.[17]

Root Fracture Long-term application of

calcium hydroxide weakening

the dentin structure.[2][4]

Minimize the duration of

calcium hydroxide application.

Regenerative procedures, in

general, are associated with

increased root thickness

compared to traditional
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apexification, which may

reduce fracture risk.[6][9]

Data Summary
Table 1: Comparison of Outcomes between Regenerative Endodontic Procedures (REP) and

Apexification (AP) with Calcium Hydroxide/MTA

Outcome Favored Procedure

Risk Ratio (RR) /
Standardized Mean
Difference (SMD)
(95% CI)

Significance

Survival Rate REP
RR = 1.01 (0.96 –

1.06)

Not Statistically

Significant

Success Rate REP
RR = 1.09 (0.96 –

1.24)

Not Statistically

Significant

Increase in Root

Length
REP

SMD = 0.25 (-0.14 –

0.63)

Not Statistically

Significant

Increase in Root

Width
REP

SMD = 0.66 (0.22 –

1.10)
Statistically Significant

Decrease in Apical

Diameter
REP

SMD = -0.66 (-1.83 –

0.51)

Not Statistically

Significant

Data synthesized from

a meta-analysis

comparing REP to

apexification

procedures.[19]

Table 2: Cytotoxicity of Calcium Hydroxide on Human Umbilical Cord Mesenchymal Stem

Cells (HUCMSCs)
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Concentration (µg/mL) Cell Viability (%)

100 ~20%

50 ~30%

25 ~45%

12.5 ~55%

6.25 ~60%

3.125 ~80%

1.56 ~85%

0.78 ~90%

0.39 ~95%

Data adapted from a study on the cytotoxicity of

calcium hydroxide, showing a dose-dependent

effect.[15]

Experimental Protocols
Protocol 1: Cytotoxicity Assay of Calcium Hydroxide on Stem Cells of the Apical Papilla

(SCAPs)

Cell Culture: Isolate and culture SCAPs from the apical papilla.

Preparation of Medicament: Dissolve calcium hydroxide (e.g., Master Dent) at a

concentration of 10 mg/mL in DMEM and incubate for 72 hours. Filter the culture medium.

Serial Dilutions: Prepare serial concentrations of the calcium hydroxide extract (e.g., 0.1,

0.5, 1, 10, and 100 mg/ml).

Cell Seeding: Seed 5000 cells per well in a 96-well plate and incubate for 24 hours.

Treatment: Replace the culture medium with the medium containing the different

concentrations of calcium hydroxide.
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Incubation: Incubate the cells for 24, 48, and 72 hours.

Viability Assay: Assess cell viability using the methyl thiazolyl tetrazolium (MTT) assay.[10]

Protocol 2: Regenerative Endodontic Procedure (Revascularization) using Calcium Hydroxide

First Appointment:

Administer local anesthesia and isolate the tooth with a dental dam.

Perform access opening.

Gently irrigate the canal with 20 mL of 1.5-2.5% sodium hypochlorite (NaOCl).[16][18]

Dry the canals with paper points.

Place calcium hydroxide as an intracanal medicament. It may be placed only in the

coronal third of the root canal.[16][18]

Seal the access cavity with a temporary restoration.

Second Appointment (1-4 weeks later):

Assess the tooth for resolution of signs and symptoms.

Administer local anesthesia without a vasoconstrictor and isolate the tooth.

Remove the calcium hydroxide with gentle irrigation using sterile saline or EDTA.

Induce bleeding into the canal by over-instrumenting past the apex with a file. Allow the

canal to fill with blood to the level of the cementoenamel junction.

Place a collagen matrix or MTA over the blood clot.

Place a permanent restoration to ensure a tight coronal seal.[18][20]
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Caption: Standard two-visit regenerative endodontic procedure workflow.
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Caption: Proposed signaling cascade of calcium hydroxide in pulp regeneration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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